1-[[2-(3-Methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[[2-(3-methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C15H19NO3/c1-11-5-4-6-12(9-11)10-13(17)16-15(14(18)19)7-2-3-8-15/h4-6,9H,2-3,7-8,10H2,1H3,(H,16,17)(H,18,19)
• InChI Key: ZYSRMYUKFLZXTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2(CCCC2)C(=O)O
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

1-[[2-(3-Methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid, also known as telcagepant, is a small molecule drug that was developed as a treatment for migraine headaches. It belongs to the class of drugs known as calcitonin gene-related peptide (CGRP) receptor antagonists, which work by blocking the action of CGRP, a neuropeptide that is involved in the pathophysiology of migraine.

Mechanism of Action

Telcagepant works by blocking the CGRP receptor, which is involved in the transmission of pain signals in the trigeminal nerve. By inhibiting the action of CGRP, 1-[[2-(3-Methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid can reduce the sensitivity of the trigeminal nerve and prevent the onset of migraine attacks.
Biochemical and Physiological Effects
Telcagepant has been shown to have a number of biochemical and physiological effects in the body. It can reduce the release of inflammatory mediators such as prostaglandins and cytokines, which are involved in the pathophysiology of migraine. It can also reduce the dilation of blood vessels in the brain, which is another key factor in the development of migraine headaches.

Advantages and Limitations for Lab Experiments

One advantage of 1-[[2-(3-Methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid is that it is highly selective for the CGRP receptor, which means that it is less likely to cause off-target effects than other drugs that target the same pathway. However, one limitation is that it has a relatively short half-life, which means that it may need to be administered multiple times per day in order to maintain therapeutic levels in the body.

Future Directions

There are a number of potential future directions for research on 1-[[2-(3-Methylphenyl)acetyl]amino]cyclopentane-1-carboxylic acid and other CGRP receptor antagonists. One area of interest is the development of more potent and selective drugs that can be administered less frequently. Another area of interest is the investigation of the long-term safety and efficacy of these drugs, particularly in patients with chronic migraine. Additionally, there is ongoing research into the role of CGRP in other neurological conditions, such as Alzheimer's disease and Parkinson's disease, which may lead to new therapeutic targets for these disorders.

Synthesis Methods

Telcagepant can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One commonly used method involves the condensation of 3-methylbenzoyl chloride with cyclopentanone in the presence of a base, followed by the reaction of the resulting ketone with an amine derivative of alanine.

Scientific Research Applications

Telcagepant has been extensively studied in preclinical and clinical trials for the treatment of migraine headaches. It has been shown to be effective in reducing the frequency and severity of migraine attacks, as well as improving quality of life for migraine sufferers.